2-(3-Ethoxy-4-iodo-phenyl)-2-methyl-propionitrile

• Molecular Formula: C12H14INO
• Molecular Weight: 315.15 g/mol
• IUPAC Name: 2-(3-ethoxy-4-iodophenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C12H14INO/c1-4-15-11-7-9(5-6-10(11)13)12(2,3)8-14/h5-7H,4H2,1-3H3
• InChI Key: LZEDETHLCGILAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(C)(C)C#N)I

Description

2-(3-Ethoxy-4-iodo-phenyl)-2-methyl-propionitrile is a useful research compound. Its molecular formula is C12H14INO and its molecular weight is 315.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Ethoxy-phenyl)-2-methyl-propionitrile (2.96 grams, 15.65 mmol) was dissolved in a freshly prepared acetic acid solution of iodine monochloride (20 mL of a 1.54 M iodine monochloride solution in acetic acid, 30.8 mmol). The reaction was slightly exothermic. The reaction mixture was allowed to stand at room temperature for 3 d. The reaction mixture was concentrated, and the residue was partitioned between ethyl acetate and water. The organic layer was washed with 10% sodium carbonate (1×), brine (1×), and dried (anhydrous magnesium sulfate). The solids were filtered off, and the filtrate was concentrated to dryness. The residue was purified by flash chromatography 110 g of silica gel, eluting with a gradient of ethyl acetate in hexanes) to give 2-(3-ethoxy-4-iodo-phenyl)-2-methyl-propionitrile (2.53 g, 51%). LR-MS: 316.21 [(M+H)+]